Cas no 2256060-38-3 (2-Bromo-5-chloro-4,6-dimethylpyridin-3-amine)

• Product Name: 2-Bromo-5-chloro-4,6-dimethylpyridin-3-amine
• CAS No: 2256060-38-3
• MF: C₇H₈BrClN₂
• MW: 235.508819580078
• CID: 5057078
• Update Time: 2025-10-29

2-Bromo-5-chloro-4,6-dimethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-chloro-4,6-dimethylpyridin-3-amine
• 2-Bromo-5-chloro-4,6-dimethylpyridin-3-amine

• Inchi： 1S/C7H8BrClN2/c1-3-5(9)4(2)11-7(8)6(3)10/h10H2,1-2H3
• InChI Key： ZLJLTQPTZPXPOJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=C(C(C)=N1)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9

Additional information on 2-Bromo-5-chloro-4,6-dimethylpyridin-3-amine

Introduction to 2-Bromo-5-chloro-4,6-dimethylpyridin-3-amine (CAS No. 2256060-38-3)

2-Bromo-5-chloro-4,6-dimethylpyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2256060-38-3, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, which has garnered considerable attention due to its versatile structural framework and potential biological activities. The presence of both bromo and chloro substituents, along with methyl groups at the 4 and 6 positions, enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.

Thesynthesis of 2-Bromo-5-chloro-4,6-dimethylpyridin-3-amine typically involves multi-step organic reactions, often starting from commercially available pyridine precursors. The introduction of bromine and chlorine atoms at specific positions is achieved through halogenation reactions, which can be tailored to ensure high selectivity and yield. The dimethyl groups at the 4 and 6 positions further modify the electronic properties of the pyridine ring, influencing its interactions with biological targets.

One of the most compelling aspects of this compound is itspharmacological potential. Pyridine derivatives have been extensively studied for their roles in drug development, particularly in the treatment of infectious diseases, cancer, and neurological disorders. Thebrominated andchlorinated nature of 2-Bromo-5-chloro-4,6-dimethylpyridin-3-amine suggests that it may serve as a precursor for drugs targeting bacterial enzymes or viral proteases. Recent studies have highlighted the importance of halogenated pyridines in designing inhibitors with improved binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel antiviral agents due to the ongoing global health challenges. 2-Bromo-5-chloro-4,6-dimethylpyridin-3-amine has emerged as a promising scaffold for creating molecules that can disrupt viral replication cycles. For instance, researchers have explored its utility in synthesizing inhibitors that target viral proteases or polymerases. Themethylsubstituents at the 4 and 6 positions play a crucial role in modulating the pharmacokinetic properties of these derivatives, enhancing their bioavailability and metabolic stability.

Theagrochemical industry has also shown interest in this compound due to its potential as a precursor for herbicides and pesticides. Pyridine-based agrochemicals are known for their efficacy in controlling weeds and pests while maintaining environmental safety. The structural features of 2-Bromo-5-chloro-4,6-dimethylpyridin-3-amine, particularly the halogen atoms and methyl groups, contribute to its ability to interact with biological targets in plants and pests. This makes it a valuable candidate for developing next-generation agrochemicals with enhanced performance.

Molecular modelingandcomputational chemistryhave become indispensable tools in optimizing the synthesis and application of 2-Bromo-5-chloro-4,6-dimethylpyridin-3-amine. These techniques allow researchers to predict the behavior of molecules before they are synthesized in the lab, saving time and resources. By understanding how different substituents affect the electronic properties and reactivity of the pyridine ring, scientists can design derivatives with specific biological activities. For example, computational studies have shown that modifications at the 3-amino position can significantly alter the binding affinity of these compounds to their target enzymes.

Thebioisosteric replacement strategy is another area where 2-Bromo-5-chloro-4,6-dimethylpyridin-3-amine plays a crucial role. By replacing certain functional groups with bioisosters while maintaining overall molecular structure, researchers can improve drug-like properties such as solubility, permeability, and metabolic stability. For instance, replacing a chlorine atom with a fluorine atom can enhance binding affinity without significantly altering other pharmacokinetic parameters. This approach has been successfully applied in developing novel therapeutic agents based on halogenated pyridines.

In conclusion,2-Bromo-5-chloro-4,6-dimethylpyridin-3-am ine (CAS No. 2256060-38-3) is a versatile intermediate with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent candidate for synthesizing molecules with diverse biological activities. As research continues to uncover new applications for this compound，its importance is likely to grow further，driving innovation across multiple industries.